Cas no 1994833-08-7 (1-(2-methoxyethyl)cycloheptane-1-carbaldehyde)

• Product Name: 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde
• CAS No: 1994833-08-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6263916
• PubChem ID: 165607791
• Update Time: 2025-09-27

1-(2-methoxyethyl)cycloheptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde
• 1994833-08-7
• EN300-1622151

• Inchi： 1S/C11H20O2/c1-13-9-8-11(10-12)6-4-2-3-5-7-11/h10H,2-9H2,1H3
• InChI Key： KFXQPZOYHCGSMI-UHFFFAOYSA-N
• SMILES： O(C)CCC1(C=O)CCCCCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde

Introduction to 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde (CAS No. 1994833-08-7) and Its Emerging Applications in Chemical Biology

1-(2-methoxyethyl)cycloheptane-1-carbaldehyde, identified by the CAS number 1994833-08-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its cycloheptane core substituted with a 2-methoxyethyl group, has garnered attention due to its structural versatility and potential biological activities. The compound’s unique framework, combining a rigid cycloalkyl ring with an electron-withdrawing aldehyde functionality, makes it a valuable scaffold for the development of novel bioactive molecules.

The aldehyde group at the 1-position of the cycloheptane ring serves as a reactive site for various chemical transformations, including condensation reactions, oxidation processes, and nucleophilic additions. These reactivities have been leveraged in synthetic chemistry to construct more complex molecular architectures, making 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde a versatile intermediate in drug discovery pipelines. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents.

One of the most compelling aspects of this compound is its potential application in the design of bioactive molecules targeting neurological disorders. The cycloheptane moiety, known for its ability to mimic certain natural product scaffolds, has been explored in the development of ligands for G-protein coupled receptors (GPCRs). In particular, derivatives of this compound have shown promise in modulating receptor activity, which is crucial for treating conditions such as depression, anxiety, and cognitive impairments. The 2-methoxyethyl substituent further enhances solubility and bioavailability, making it an attractive candidate for oral administration.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde derivatives. These computational approaches have identified novel analogs with enhanced binding affinity to therapeutic targets. For instance, molecular docking studies have revealed that certain modifications at the aldehyde or methoxyethyl positions can significantly improve interactions with enzymes involved in inflammation pathways. This has opened up new avenues for developing anti-inflammatory agents with improved efficacy and reduced side effects.

The compound’s structural features also make it a valuable tool in synthetic organic chemistry. The presence of both an aldehyde and an ether linkage provides multiple points for functionalization, allowing chemists to tailor properties such as lipophilicity, polarity, and metabolic stability. This flexibility has been exploited in the synthesis of protease inhibitors, which are critical for treating diseases like cancer and HIV/AIDS. By modifying the cycloheptane ring or the methoxyethyl side chain, researchers can fine-tune the inhibitory activity against specific proteases while maintaining overall biological compatibility.

In addition to its pharmaceutical applications, 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde has found utility in materials science. Its ability to participate in cross-coupling reactions has been utilized in the preparation of functional polymers and coatings. These materials exhibit unique properties such as biodegradability and UV resistance, making them suitable for applications in sustainable manufacturing processes. The compound’s role as a building block for advanced materials underscores its broad industrial relevance beyond traditional pharmaceuticals.

The synthesis of 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde itself presents an interesting challenge due to the need for regioselective functionalization of the cycloheptane ring. Traditional methods often require multiple steps and harsh conditions, which can limit scalability and yield. However, recent innovations in catalytic chemistry have provided more efficient routes to this compound. For example, transition metal-catalyzed reactions have enabled direct introduction of the aldehyde group at the desired position without unwanted side products. Such advancements are crucial for streamlining production processes and reducing costs associated with high-value intermediates like this one.

The compound’s potential as an intermediate in natural product synthesis is another area of growing interest. Many biologically active compounds isolated from plants and microorganisms contain complex cycloalkyl motifs that are difficult to synthesize from scratch. By using 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde as a precursor, chemists can access these motifs more efficiently while retaining key functional groups necessary for biological activity. This approach has been particularly useful in developing analogs of known drugs that exhibit improved pharmacokinetic profiles.

Future research directions may explore the use of 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde in green chemistry initiatives. By optimizing synthetic routes to minimize waste and energy consumption, researchers can develop more sustainable methods for producing this valuable intermediate. Additionally, exploring biocatalytic pathways could further enhance efficiency while reducing reliance on hazardous reagents or solvents.

In conclusion, 1-(2-methoxyethyl)cycloheptane-1-carbaldehyde (CAS No. 1994833-08-7) is a multifaceted compound with significant potential across multiple domains of chemical biology and industry. Its unique structural features enable diverse applications ranging from drug development to advanced materials synthesis, underscoring its importance as both a research tool and commercial product, contributing significantly to innovation across scientific disciplines,